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Compound of Interest

Compound Name: trans-Stilbene-d2

Cat. No.: B12393891 Get Quote

An In-depth Technical Guide to the Safe Handling of trans-Stilbene-d2

This guide provides comprehensive safety information for trans-Stilbene-d2, intended for

researchers, scientists, and professionals in drug development. The data herein is compiled

from various safety data sheets for trans-stilbene and its deuterated analogue. The safety

profile of trans-Stilbene-d2 is considered analogous to that of its non-deuterated counterpart,

trans-stilbene.

Chemical Identification
Identifier Data

Chemical Name trans-Stilbene-α,α'-d2

Synonyms
trans-1,2-Diphenylethylene-d2, (E)-1,2-

Diphenylethene-d2

CAS Number 5284-44-6

Unlabeled CAS 103-30-0

Chemical Formula C₁₄H₁₀D₂

Molecular Weight 182.26 g/mol (approx. based on D content)

Structure (E)-C₆H₅CD=CDC₆H₅

Hazard Identification and Classification
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trans-Stilbene-d2 is classified as a hazardous substance. The following is a summary of its

GHS classification.

Signal Word:Warning[1]

Hazard Pictograms:

alt text

alt text

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H411: Toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2][3]

P270: Do not eat, drink or smoke when using this product.[2][3]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves, protective clothing, and eye protection.[2][3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P337 + P313: If eye irritation persists: Get medical advice/attention.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of trans-stilbene,

which are expected to be nearly identical for trans-Stilbene-d2.

Property Value

Physical State Solid, white to off-white crystalline powder[3][4]

Melting Point 123 - 125 °C (253 - 257 °F)[2][4]

Boiling Point 305 - 307 °C (581 - 585 °F)[2][4]

Water Solubility 0.29 mg/L[4]

Partition Coefficient (log Pow) 4.81[4]

Density 0.97 g/cm³ at 25 °C[2]

Odor Odorless[3][5]

Toxicological Information
The toxicological properties of trans-Stilbene-d2 have not been exhaustively investigated;

however, the data for trans-stilbene provides a strong basis for assessment.

Toxicity Metric Value Species

Oral LD50 920 mg/kg[4][6] Mouse

Oral LD50 >500.1 mg/kg[2] Not specified

LC50 (Toxicity to fish) 2 mg/L (96 h)[2] Not specified

Primary Routes of Entry: Inhalation, ingestion, skin, and eyes.[4]

Acute Effects: Harmful if swallowed.[1][3][4] Causes serious eye irritation.[1][3][4] May cause

skin irritation and respiratory tract irritation.[1][4]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC or ACGIH.[2][4]
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Mutagenicity: Shows genotoxicity in vitro in the Histidine reversion (Ames) test.[2][4]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

Eye Protection: Use safety glasses with side-shields or goggles approved under standards

such as NIOSH (US) or EN 166 (EU).[2][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][7] Gloves must be inspected before use and disposed of properly

after.[2]

Respiratory Protection: If dust is generated, use a respirator with a dust filter.[8] Ensure

adequate ventilation, such as a fume hood or other local exhaust ventilation.[4][7]

Safe Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Avoid the formation of dust and aerosols.[4][7]

Do not eat, drink, or smoke when using this product.[3][7] Wash hands thoroughly after

handling.[3]

Storage: Store in a cool, dry, and well-ventilated place at room temperature.[3][4] Keep

containers tightly closed.[1][7] Protect from light, as it can undergo photochemical reactions.

[3][4]

Deuterated Compound Specifics: To maintain isotopic purity, handle the compound under an

inert atmosphere (e.g., argon or nitrogen) and use dry solvents and glassware.[9] Store in

well-sealed containers, such as amber vials with septum caps, to protect from atmospheric

moisture.[9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[4] Ensure adequate ventilation.

Avoid breathing dust.[4]

Environmental Precautions: Do not let the product enter drains.[1][4] Avoid release into the

environment.[2]
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Cleaning Methods: For spills, sweep up the solid material, avoiding dust generation.[5] A

damp paper towel can be used to wipe up dust.[3] Place the material into a suitable, sealed

container for disposal.[3][4] Wash the spill site after material pickup is complete.[3]

First-Aid and Emergency Procedures
The following diagram outlines the recommended first-aid procedures in case of exposure to

trans-Stilbene-d2.

Type of Exposure

Immediate Action

Medical Attention

Ingestion

Rinse mouth. Call a POISON CENTER or doctor immediately. Do NOT induce vomiting.

Harmful if swallowed

Inhalation

Move person to fresh air. If not breathing, give artificial respiration.

May cause respiratory irritation

Eye Contact

Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Causes serious eye irritation

Skin Contact

Take off contaminated clothing. Wash off with soap and plenty of water.

May cause skin irritation

Seek medical advice/attention. Show the Safety Data Sheet to the doctor.

If irritation persists If symptoms occur

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes to trans-Stilbene-d2.

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[2]

Conditions to Avoid: Heat, dust formation, and exposure to sunlight.[3][8]
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Incompatible Materials: Strong oxidizing agents and halogens.[3][7]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

fumes, carbon monoxide, and carbon dioxide.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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